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Halistanol trisulfate Halistanol trisulfate Halistanol sulfate is an ergostanoid.
Brand Name: Vulcanchem
CAS No.: 103065-20-9
VCID: VC0008808
InChI: InChI=1S/C29H52O12S3/c1-17(8-9-18(2)27(3,4)5)20-10-11-21-19-14-24(39-42(30,31)32)23-15-25(40-43(33,34)35)26(41-44(36,37)38)16-29(23,7)22(19)12-13-28(20,21)6/h17-26H,8-16H2,1-7H3,(H,30,31,32)(H,33,34,35)(H,36,37,38)/t17-,18+,19+,20-,21+,22+,23-,24+,25+,26+,28-,29-/m1/s1
SMILES: CC(CCC(C)C(C)(C)C)C1CCC2C1(CCC3C2CC(C4C3(CC(C(C4)OS(=O)(=O)O)OS(=O)(=O)O)C)OS(=O)(=O)O)C
Molecular Formula: C29H52O12S3
Molecular Weight: 688.9 g/mol

Halistanol trisulfate

CAS No.: 103065-20-9

Main Products

VCID: VC0008808

Molecular Formula: C29H52O12S3

Molecular Weight: 688.9 g/mol

Halistanol trisulfate - 103065-20-9

CAS No. 103065-20-9
Product Name Halistanol trisulfate
Molecular Formula C29H52O12S3
Molecular Weight 688.9 g/mol
IUPAC Name [(2S,3S,5S,6S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-2,3-disulfooxy-17-[(2R,5S)-5,6,6-trimethylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-6-yl] hydrogen sulfate
Standard InChI InChI=1S/C29H52O12S3/c1-17(8-9-18(2)27(3,4)5)20-10-11-21-19-14-24(39-42(30,31)32)23-15-25(40-43(33,34)35)26(41-44(36,37)38)16-29(23,7)22(19)12-13-28(20,21)6/h17-26H,8-16H2,1-7H3,(H,30,31,32)(H,33,34,35)(H,36,37,38)/t17-,18+,19+,20-,21+,22+,23-,24+,25+,26+,28-,29-/m1/s1
Standard InChIKey UYXOPBYFUWYADH-APJFPIMXSA-N
Isomeric SMILES C[C@H](CC[C@H](C)C(C)(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@@H]4[C@@]3(C[C@@H]([C@H](C4)OS(=O)(=O)O)OS(=O)(=O)O)C)OS(=O)(=O)O)C
SMILES CC(CCC(C)C(C)(C)C)C1CCC2C1(CCC3C2CC(C4C3(CC(C(C4)OS(=O)(=O)O)OS(=O)(=O)O)C)OS(=O)(=O)O)C
Canonical SMILES CC(CCC(C)C(C)(C)C)C1CCC2C1(CCC3C2CC(C4C3(CC(C(C4)OS(=O)(=O)O)OS(=O)(=O)O)C)OS(=O)(=O)O)C
Description Halistanol sulfate is an ergostanoid.
Synonyms halistanol sulfate
halistanol trisulfate
PubChem Compound 73361
Last Modified Nov 11 2021
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